Sodium phenylpyruvate monohydrate
Sodium phenylpyruvate monohydrate
Brand Name:
Vulcanchem
CAS No.:
122049-54-1
VCID:
VC20805559
InChI:
InChI=1S/C9H8O3.Na.H2O/c10-8(9(11)12)6-7-4-2-1-3-5-7;;/h1-5H,6H2,(H,11,12);;1H2/q;+1;/p-1
SMILES:
C1=CC=C(C=C1)CC(=O)C(=O)[O-].O.[Na+]
Molecular Formula:
C9H9NaO4
Molecular Weight:
204.15 g/mol
Sodium phenylpyruvate monohydrate
CAS No.: 122049-54-1
Cat. No.: VC20805559
Molecular Formula: C9H9NaO4
Molecular Weight: 204.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 122049-54-1 |
|---|---|
| Molecular Formula | C9H9NaO4 |
| Molecular Weight | 204.15 g/mol |
| IUPAC Name | sodium;2-oxo-3-phenylpropanoate;hydrate |
| Standard InChI | InChI=1S/C9H8O3.Na.H2O/c10-8(9(11)12)6-7-4-2-1-3-5-7;;/h1-5H,6H2,(H,11,12);;1H2/q;+1;/p-1 |
| Standard InChI Key | ABWVLWHPVBHFLQ-UHFFFAOYSA-M |
| Isomeric SMILES | C1=CC=C(C=C1)CC(=O)C(=O)[O-].O.[Na+] |
| SMILES | C1=CC=C(C=C1)CC(=O)C(=O)[O-].O.[Na+] |
| Canonical SMILES | C1=CC=C(C=C1)CC(=O)C(=O)[O-].O.[Na+] |
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